2-(2-Chloropyridin-3-yl)-N-methoxy-N-methylacetamide

• Molecular Formula: C9H11ClN2O2
• Molecular Weight: 214.65 g/mol
• IUPAC Name: 2-(2-chloropyridin-3-yl)-N-methoxy-N-methylacetamide
• InChI: InChI=1S/C9H11ClN2O2/c1-12(14-2)8(13)6-7-4-3-5-11-9(7)10/h3-5H,6H2,1-2H3
• InChI Key: RUQIBHICCOVUTB-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CC1=C(N=CC=C1)Cl)OC

Description

2-(2-Chloropyridin-3-yl)-N-methoxy-N-methylacetamide is a useful research compound. Its molecular formula is C9H11ClN2O2 and its molecular weight is 214.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a suspension of (2-chloropyridin-3-yl)acetic acid (Intermediate 3; 2.0 g, 11.6 mmol) in DCM (100 mL) was added N,O-dimethylhydroxylamine hydrochloride (1.19 g, 12.2 mmol), N-methylmorpholine (3.8 mL, 34.8 mmol) and EDC (2.3 g, 12.2 mmol). The mixture was stirred at room temperature for 48 hours, diluted with DCM (100 mL), washed with 10% HCl (aq) solution (200 mL) and brine (200 mL), dried (Na2SO4), filtered and the solvents removed in vacuo. The crude product was purified by column chromatography (SiO2, 1:1 EtOAc:DCM) to give the title compound as a white waxy solid (2.2 g, 88%). δH (DMSO-d6) 8.31 (1H, dd, J 4.7, 1.9 Hz), 7.81 (1H, dd, J 7.5, 1.9 Hz), 7.40 (1H, dd, J 7.5, 4.7 Hz), 3.93 (2H, s), 3.76 (3H, s), 3.15 (3H, s). LCMS (pH 3) RT 2.22 minutes, (ES+) 215 35Cl (M+H)+, 217 37Cl (M+H)+.